Cas no 206265-18-1 (tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate)

• Product Name: tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate
• CAS No: 206265-18-1
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 6847585
• PubChem ID: 18361086
• Update Time: 2025-05-20

tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• ZEAGKJDZJJRIKY-UHFFFAOYSA-N
• EN300-7564330
• tert-butylN-[(4-sulfamoylphenyl)methyl]carbamate
• DB-115474
• (4-sulphamoyl-benzyl)-carbamic acid tert-butyl ester
• Z1157670899
• AKOS005277591
• tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate
• STL257029
• 206265-18-1
• SCHEMBL3537986
• tert-butyl (4-sulfamoylbenzyl)carbamate
• CS-0449754

• Inchi： 1S/C12H18N2O4S/c1-12(2,3)18-11(15)14-8-9-4-6-10(7-5-9)19(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)(H2,13,16,17)
• InChI Key： ZEAGKJDZJJRIKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 286.09872823Da
• Monoisotopic Mass: 286.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate (CAS No. 206265-18-1)

tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate (CAS No. 206265-18-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its CAS number 206265-18-1, belongs to the class of carbamate derivatives, which are known for their versatility in drug development and biochemical applications. The presence of both sulfamoyl and tert-butyl functional groups in its structure makes it a valuable intermediate for designing molecules with potential therapeutic effects.

In recent years, the demand for tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate has surged due to its role in the synthesis of enzyme inhibitors and receptor modulators. Researchers are particularly interested in its application for targeting carbonyl reductases and sulfotransferases, which are critical in metabolic pathways. The compound’s sulfonamide moiety also contributes to its ability to interact with biological systems, making it a focal point in studies related to anti-inflammatory and antimicrobial agents.

From a synthetic chemistry perspective, CAS 206265-18-1 is often employed as a protecting group for amines, thanks to its tert-butyloxycarbonyl (Boc) functionality. This feature is highly sought after in peptide synthesis and medicinal chemistry, where selective protection and deprotection strategies are essential. The compound’s stability under acidic conditions further enhances its utility in multi-step organic transformations.

The growing interest in tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate is also reflected in its frequent appearance in patent literature and academic publications. For instance, its derivatives have been explored for their potential in neurodegenerative disease research, particularly in modulating amyloid-beta aggregation, a key factor in Alzheimer’s disease. This aligns with the broader trend of targeting protein misfolding disorders, a hot topic in biomedical research.

Another notable application of this compound lies in the field of cancer therapeutics. Its structural framework allows for the development of small-molecule inhibitors that can interfere with tumor growth signaling pathways. Researchers are investigating its potential to enhance the efficacy of chemotherapy agents while minimizing off-target effects, a challenge often faced in oncology drug development.

For those searching for tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate suppliers or CAS 206265-18-1 price, it’s important to note that the compound is typically available through specialized chemical distributors and custom synthesis providers. Its purity and handling requirements (e.g., storage under inert conditions) are critical considerations for laboratory use. Additionally, its MSDS (Material Safety Data Sheet) should be reviewed to ensure compliance with safety protocols.

In summary, tert-butyl N-[(4-sulfamoylphenyl)methyl]carbamate (CAS No. 206265-18-1) is a multifaceted compound with significant implications in drug discovery and biochemical research. Its unique structural features and adaptability make it a cornerstone in modern synthetic and medicinal chemistry. As scientific inquiries into targeted therapies and precision medicine expand, the relevance of this compound is expected to grow further.